Cas no 19463-48-0 (3-Chloro-4-hydroxy-5-methoxybenzaldehyde)

• Product Name: 3-Chloro-4-hydroxy-5-methoxybenzaldehyde
• CAS No: 19463-48-0
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• MDL: MFCD00016982
• CID: 88086
• PubChem ID: 29622
• Update Time: 2025-08-03

3-Chloro-4-hydroxy-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-hydroxy-5-methoxybenzaldehyde
• 3-(4-FLUORO-PHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE
• 5-Chlorovanillin
• Chlorinated Phenolics - Mix D
• 3-chloro-4-hydroxy-5-methoxy-benzaldehyde
• 3-chlorovanilin
• 3-Chlorovanillin
• 5-chloro-4-hydroxy-3-methoxybenzaldehyde
• 5-Chlorovanillin1000µg
• Benzaldehyde,3-chloro-4-hydroxy-5-methoxy
• Vanillin,5-chloro
• 5-Monochlorovanillin
• NSC 45929
• AKOS B004155
• Vanillin, 5-chloro-
• Vanillin, 5-chloro- (8CI)
• AKOS BBS-00006984
• 5-CHLOROVANILLIN 97%
• OTAVA-BB BB7020410012
• EINECS 243-086-7
• NSC45929
• J-012601
• 3-Chloro-4-hydroxy-5-methoxybenzaldehyde, 96%
• EN300-07241
• A813739
• DTXSID9075161
• MFCD00016982
• SCHEMBL564090
• 19463-48-0
• Z56948379
• 3-chloro-4-hydroxy-5-methoxy benzaldehyde
• 6L2HJ5NXQ8
• CS-M0909
• CHEMBL2205139
• FS-5847
• SY018867
• NS00026344
• 5-chloro vanillin
• W18340
• BB 0243285
• FT-0637855
• 61670-76-6
• NSC-45929
• 3-Chloro-4-hydroxy-5-methoxybenzaldehyde #
• 5-chlorovanilline
• CHLORO-4-HYDROXY-3-METHOXYBENZALDEHYDE
• UNII-6L2HJ5NXQ8
• AKOS000111549
• Benzaldehyde, 3-chloro-4-hydroxy-5-methoxy-
• DB-044866
• ALBB-026361
• BBL023134
• STK033666

• MDL： MFCD00016982
• Inchi： 1S/C8H7ClO3/c1-12-7-3-5(4-10)2-6(9)8(7)11/h2-4,11H,1H3
• InChI Key： ONIVKFDMLVBDRK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=C(C=1O)OC

Computed Properties

• Exact Mass: 186.00800
• Monoisotopic Mass: 186.008372
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Uncertain
• Density: 1.377±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 165-169 °C (lit.)
• Boiling Point: 288.1±35.0 ºC (760 Torr),
• Flash Point: 128.0±25.9 ºC,
• Refractive Index: 1.5250 (estimate)
• Solubility: Very slightly soluble (0.63 g/l) (25 º C),
• PSA: 46.53000
• LogP: 1.86670
• Solubility: Uncertain

3-Chloro-4-hydroxy-5-methoxybenzaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H413
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 3-Chloro-4-hydroxy-5-methoxybenzaldehyde

3-Chloro-4-hydroxy-5-methoxybenzaldehyde (CAS No. 19463-48-0)

3-Chloro-4-hydroxy-5-methoxybenzaldehyde, also known by its CAS registry number CAS No. 19463-48-0, is a structurally unique aromatic aldehyde with significant potential in various chemical and biological applications. This compound is characterized by its benzene ring substituted with a chlorine atom at position 3, a hydroxyl group at position 4, and a methoxy group at position 5, along with an aldehyde functional group. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 3-Chloro-4-hydroxy-5-methoxybenzaldehyde typically involves multi-step organic reactions, often utilizing aromatic substitution or coupling mechanisms. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions, thereby improving yield and reducing reaction time. These developments underscore the compound's importance in the field of organic synthesis.

In terms of biological activity, 3-Chloro-4-hydroxy-5-methoxybenzaldehyde has shown promising results in various bioassays. Studies have demonstrated its potential as an antioxidant, where the hydroxyl and methoxy groups play a crucial role in scavenging free radicals. Additionally, this compound has exhibited antimicrobial properties against several bacterial and fungal strains, highlighting its potential application in the development of new antimicrobial agents.

The pharmacological profile of 3-Chloro-4-hydroxy-5-methoxybenzaldehyde has also been explored in recent studies. Research indicates that it may possess anti-inflammatory and analgesic effects, mediated through interactions with specific cellular pathways. Furthermore, preliminary findings suggest that this compound could be a lead molecule for the development of drugs targeting neurodegenerative diseases, such as Alzheimer's disease. These findings are supported by in vitro studies that demonstrate its ability to inhibit key enzymes associated with neurodegeneration.

In the context of material science, 3-Chloro-4-hydroxy-5-methoxybenzaldehyde has been investigated for its role in the synthesis of advanced materials. For example, it has been used as a precursor in the formation of conducting polymers and as a building block for supramolecular assemblies. Its ability to form stable complexes with metal ions makes it a valuable component in the development of coordination polymers and metalloorganic frameworks.

The environmental impact of 3-Chloro-4-hydroxy-5-methoxybenzaldehyde is another area of active research. Studies are being conducted to assess its biodegradability and toxicity under various environmental conditions. Understanding these aspects is crucial for ensuring the safe handling and disposal of this compound during industrial processes.

In conclusion, 3-Chloro-4-hydroxy-5-methoxybenzaldehyde (CAS No. 19463-48-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure endows it with properties that make it valuable in organic synthesis, pharmacology, material science, and environmental studies. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.